![molecular formula C14H20N2 B8369895 2-Benzyl-8-methyl-2,7-diazabicyclo[3.3.0]octane CAS No. 132414-60-9](/img/structure/B8369895.png)
2-Benzyl-8-methyl-2,7-diazabicyclo[3.3.0]octane
Cat. No. B8369895
M. Wt: 216.32 g/mol
InChI Key: DBIOGWLCSLTZBS-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US05071999
Procedure details
7.8 g (36 mmol) of 2-benzyl-8-methyl-2,7-diazabicyclo[3.3.0]octane in 200 ml of ethanol are hydrogenated at 100° C. and 100 bar on 2 g of palladium-active carbon (10% Pd). The catalyst is filtered off with suction, the filtrate is concentrated and the residue is distilled. The distillate crystallizes.
Identifiers
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REACTION_CXSMILES
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C([N:8]1[CH2:15][CH2:14][CH:13]2[CH:9]1[CH:10]([CH3:16])[NH:11][CH2:12]2)C1C=CC=CC=1>C(O)C.[Pd]>[CH3:16][CH:10]1[CH:9]2[CH:13]([CH2:14][CH2:15][NH:8]2)[CH2:12][NH:11]1
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Inputs
Step One
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Name
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Quantity
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7.8 g
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Type
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reactant
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Smiles
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C(C1=CC=CC=C1)N1C2C(NCC2CC1)C
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Step Two
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Name
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Quantity
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200 mL
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Type
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solvent
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Smiles
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C(C)O
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Step Three
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Name
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Quantity
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2 g
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Type
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catalyst
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Smiles
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[Pd]
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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Details
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are hydrogenated at 100° C.
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FILTRATION
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Type
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FILTRATION
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Details
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The catalyst is filtered off with suction
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CONCENTRATION
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Type
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CONCENTRATION
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Details
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the filtrate is concentrated
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DISTILLATION
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Type
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DISTILLATION
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Details
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the residue is distilled
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Outcomes
Product
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Name
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Type
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|
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Smiles
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CC1NCC2CCNC12
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
